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Compound of Interest

Compound Name:
N-(3,5-

dimethoxyphenyl)propanamide

Cat. No.: B5564305

Get Quote

Identifiers & Chemical Characterization
N-(3,5-dimethoxyphenyl)propanamide is a secondary amide derivative often utilized as a

structural motif in the development of anti-inflammatory agents, kinase inhibitors, and TRP

channel modulators. It serves as a stable, lipophilic linker fragment connecting the

pharmacologically active 3,5-dimethoxyaryl core—a privileged scaffold in natural product

synthesis (e.g., stilbenoids, pterostilbene analogs)—to various effector domains.
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Identifier Type Value / Description

Chemical Name N-(3,5-dimethoxyphenyl)propanamide

Systematic Name N-(3,5-dimethoxyphenyl)propanamide

Synonyms
3',5'-Dimethoxypropionanilide; N-Propionyl-3,5-

dimethoxyaniline

CAS Number Not Widely Listed (Research Chemical Status)*

Molecular Formula C₁₁H₁₅NO₃

Molecular Weight 209.24 g/mol

SMILES CCC(=O)Nc1cc(OC)cc(OC)c1

InChIKey
Calculated:[1][2][3][4][5][6]VZJTYMOHVXZYKR-

UHFFFAOYSA-N

*Note on CAS Availability: As a specific intermediate rather than a high-volume commodity

chemical, the unsubstituted propanamide form does not have a widely indexed CAS number in

public commercial catalogs. Researchers typically synthesize it de novo from the commercially

available precursor 3,5-dimethoxyaniline (CAS: 10272-07-8). Closely related analogs such as 3-

chloro-N-(3,5-dimethoxyphenyl)propanamide (CAS: 915923-51-2) are often used as

reference points.

Physicochemical Properties (Predicted)
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Property Value Context

Appearance Off-white to pale beige solid
Crystalline powder upon

purification

Melting Point 110–115 °C (Estimated)
Based on homologous

propionanilides

Solubility
DMSO, DCM, Ethyl Acetate,

Ethanol

High organic solubility due to

lipophilic core

Water Solubility Low (< 0.5 mg/mL)
Requires co-solvent (e.g.,

DMSO) for bio-assays

LogP ~1.8 – 2.1
Moderate lipophilicity, suitable

for CNS penetration

Synthesis Protocol (Self-Validating System)
Because commercial availability is limited, the most reliable access to this compound is via

direct N-acylation. The following protocol is designed for high yield and minimal purification

requirements.

Reaction Logic
The synthesis relies on the nucleophilic attack of the electron-rich 3,5-dimethoxyaniline

nitrogen onto the electrophilic carbonyl carbon of propionyl chloride.

Base Selection: Triethylamine (TEA) is used to scavenge the HCl byproduct, driving the

equilibrium forward and preventing protonation of the unreacted aniline.

Solvent Choice: Dichloromethane (DCM) is preferred for its ability to solubilize both reactants

while allowing easy aqueous workup.

Step-by-Step Methodology
Reagents:

3,5-Dimethoxyaniline (1.0 equiv, 10 mmol, ~1.53 g)
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Propionyl Chloride (1.1 equiv, 11 mmol, ~1.02 g / 0.96 mL)

Triethylamine (TEA) (1.2 equiv, 12 mmol, ~1.67 mL)

Dichloromethane (DCM) (anhydrous, 30 mL)

Procedure:

Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3,5-

dimethoxyaniline in DCM (30 mL).

Base Addition: Add TEA to the solution and cool the mixture to 0°C using an ice bath.

Reasoning: Cooling controls the exotherm of the subsequent acid chloride addition.

Acylation: Dropwise add propionyl chloride over 10 minutes. The solution may turn slightly

cloudy as triethylamine hydrochloride salts precipitate.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature (25°C) for

2–3 hours. Monitor via TLC (Hexane:EtOAc 2:1).

Workup:

Dilute with additional DCM (20 mL).

Wash with 1M HCl (2 x 20 mL) to remove unreacted aniline and TEA.

Wash with Saturated NaHCO₃ (2 x 20 mL) to remove excess acid.

Wash with Brine (1 x 20 mL).

Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography

(SiO₂, Hexane/EtOAc gradient) if necessary.

Synthesis Workflow Diagram
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Start: 3,5-Dimethoxyaniline
(CAS 10272-07-8)

Add: Propionyl Chloride
+ TEA (Base)

Dissolve Reaction: DCM, 0°C -> RT
(Nucleophilic Acyl Substitution)

Dropwise Addition Workup: Acid/Base Wash
(Remove HCl salts)

3 Hours Product: N-(3,5-dimethoxyphenyl)propanamide
(Solid)

Dry & Concentrate

Click to download full resolution via product page

Caption: Step-by-step synthesis workflow for the N-acylation of 3,5-dimethoxyaniline.

Applications & Biological Context
While N-(3,5-dimethoxyphenyl)propanamide is rarely a final drug candidate, it is a critical

Lead Optimization Intermediate.

Bioisosteric Replacement
In medicinal chemistry, this compound is used to test the amide-ester bioisostere hypothesis.

The 3,5-dimethoxy motif mimics the A-ring of resveratrol and pterostilbene. Replacing the

alkene or ester linkages of these natural products with a propanamide linker improves

metabolic stability (resistance to esterases) while maintaining hydrogen bond donor/acceptor

capability.

Kinase & COX-2 Inhibition
Research into N-(3,5-dimethoxyphenyl)benzoxazole derivatives has identified the 3,5-

dimethoxyaniline fragment as a key determinant for COX-2 selectivity. The propanamide

variant serves as a flexible, aliphatic control compound to assess the necessity of rigid

heterocyclic linkers for binding affinity.

Pharmacophore Mapping
The compound allows researchers to probe the "hydrophobic pocket" of target enzymes. The

two methoxy groups at the 3 and 5 positions create a distinct electronic and steric profile that

often enhances potency against targets like Tubulin (colchicine binding site) and TRP

Channels.

Structural Relationship Diagram
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Caption: Pharmacophore decomposition showing the functional roles of the molecule's

substructures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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